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Compound of Interest

Compound Name: Nordeprenyl-d5

CAS No.: 1189725-08-3

Cat. No.: B563943

Get Quote

Executive Safety Summary
Nordeprenyl-d5 (N-Desmethylselegiline-d5) is a deuterated internal standard used primarily in

mass spectrometry (LC-MS/GC-MS) for the quantification of selegiline metabolites. While it is a

research-grade standard, it possesses significant biological activity as an amphetamine

derivative and monoamine oxidase (MAO) inhibitor analog.[1]

Immediate Hazard Profile:

Biological: Acute Toxicity (Oral); Specific Target Organ Toxicity (STOT).[2]

Chemical: Combustible solid; highly flammable if dissolved in organic solvents (e.g.,

Methanol, Acetonitrile).[1]

Radiological:NONE. (See Section 2).

The Isotope Distinction (Critical Compliance)
Do not dispose of Nordeprenyl-d5 in radioactive waste bins.
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A common compliance failure in bioanalytical labs is the misclassification of deuterated

standards as "radioactive" due to the isotopic labeling.

Deuterium (

H) is a stable isotope. It does not undergo radioactive decay.

Regulatory Status: The EPA and NRC do not regulate stable isotopes under the Atomic

Energy Act.

Disposal Logic: Nordeprenyl-d5 must be disposed of based solely on its chemical toxicity

and the solvent matrix in which it is dissolved.

Scientist-to-Scientist Note:Misclassifying stable isotopes as radioactive waste not only

increases disposal costs by 10-20x but can also trigger unnecessary regulatory audits for your

facility's Radiation Safety Officer (RSO).

Disposal Decision Matrix
The correct disposal stream depends entirely on the physical state of the material at the time of

disposal.

Workflow Visualization
The following logic gate ensures you select the correct waste stream, preventing incompatible

chemical mixing.
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Figure 1: Decision matrix for segregating Nordeprenyl-d5 waste based on physical state and

solvent compatibility.

Step-by-Step Disposal Protocols
Scenario A: Disposal of Expired Stock Solutions (Liquid)
Most Nordeprenyl-d5 is stored as a 100 µg/mL or 1 mg/mL solution in Methanol or Acetonitrile.

In this context, the solvent is the primary driver for waste classification (Ignitability - D001).[1]

PPE Requirements: Nitrile gloves, safety glasses, lab coat.[1]

Vial Processing:
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Do not pour the solution down the sink.

Decant the liquid into the Flammable Organic Waste carboy (Red Label).

Note: If the solvent is Methanol or Acetonitrile, it goes into "Non-Halogenated."[1] If

dissolved in Dichloromethane (rare for this analyte), use "Halogenated."[1]

Rinsing:

Rinse the empty vial once with the compatible solvent (e.g., MeOH).[1]

Add the rinsate to the same waste carboy.

Glassware:

Deface the label on the empty vial.

Dispose of the vial in the Glass/Sharps container (unless your facility requires triple-rinsed

glass to be treated as hazardous debris).

Scenario B: Disposal of Neat Solid (Powder)
If disposing of an old vial of pure powder (>1 mg):

Containment: Keep the cap tightly closed. Do not empty the powder into a general bin.

Secondary Container: Place the entire vial into a clear plastic waste bag (Ziploc style).

Labeling: Apply a hazardous waste tag.

Chemical Name: Nordeprenyl-d5 (N-Desmethylselegiline-d5).

Hazards: Toxic, Irritant.[1][3]

Constituents: 100% Nordeprenyl-d5.

Binning: Place in the Solid Hazardous Waste drum (often the Black or Blue drum, depending

on vendor).
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Spill Contingency Plan
Accidental release of milligram quantities of amphetamine analogs requires immediate

containment to prevent inhalation of dust or transdermal absorption.

Response Workflow:

Evacuate & Ventilate: If a powder spill occurs outside a fume hood, clear the immediate

area.[1]

PPE Upgrade: Double nitrile gloves and a particulate respirator (N95 minimum) if dust is

visible.

Containment:

Liquid Spill: Cover with absorbent pads.

Solid Spill: Do not sweep (creates dust). Cover with a wet paper towel (water or methanol)

to dampen the powder, then wipe up.[1]

Decontamination: Clean the surface with 10% bleach solution or a detergent to degrade

residual amines, followed by a water rinse.[1]

Disposal: Place all contaminated wipes/pads into a sealed bag and dispose of as Solid

Hazardous Waste.

Technical Data & Regulatory Reference
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Parameter Specification Regulatory Implication

CAS Number 1000236-43-0 (labeled)
Unique identifier for waste

manifesting.

Parent Compound Selegiline (Deprenyl)
Classifies waste as "Toxic"

(Amine metabolite).

RCRA Code Not P-Listed.[4]
Defaults to Toxic, N.O.S. or

D001 (if in solvent).[1]

Flash Point Solvent Dependent
Neat solid is combustible;

MeOH solution < 12°C.

Water Solubility Low
Do not attempt sink disposal;

bioaccumulative potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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